5-Chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one

• Molecular Formula: C6H4ClN3O
• Molecular Weight: 169.57 g/mol
• IUPAC Name: 5-chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C6H4ClN3O/c7-4-2-1-3-5(9-4)10-6(11)8-3/h1-2,4H,(H,9,10,11)
• InChI Key: KNBANILTCUSJNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=O)NC2=NC1Cl

Description

5-Chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one is a heterocyclic compound with the molecular formula C6H4ClN3O and a molecular weight of 169.57 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one typically involves the use of 2,3-diaminopyridine as a starting material . The process generally includes the following steps:

Nucleophilic Substitution: The halogen in the pyridine ring is substituted by a nitro group.

Reduction: The nitro group is reduced to form the desired derivative of 2,3-diaminopyridine.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one undergoes various chemical reactions, including:

Halogenation: Chlorination and bromination in acetic acid at 90–95°C.

Radical Reactions: Functionalization via radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Common Reagents and Conditions

Halogenation: Acetic acid, chlorine, bromine.

Radical Reactions: Transition metal catalysts, oxidizing agents, photocatalysts.

Major Products

The major products formed from these reactions include halogenated derivatives and various functionalized imidazo[4,5-b]pyridine compounds .

Scientific Research Applications

5-Chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing other heterocyclic compounds.

Biology: Exhibits diverse biological activities, including analgesic, anti-inflammatory, antidepressant, cardiotonic, hypotensive, antiarrhythmic, antisecretory, antiviral, antimicrobial, and cytotoxic activities.

Medicine: Potential therapeutic applications due to its biological activities.

Industry: Used in agriculture for treating broad-leaved plants and in rodent control.

Mechanism of Action

it is known to interact with various molecular targets and pathways, contributing to its diverse biological activities .

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-6-chloro-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• 2-Methylimidazo[4,5-b]pyridine
• 3,6-Dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-2-one

Uniqueness

5-Chloro-3,5-dihydroimidazo[4,5-b]pyridin-2-one is unique due to its specific halogenation pattern and the resulting biological activities. Its diverse applications in various fields make it a valuable compound for further research and development .